Cas no 7782-24-3 ((2S)-2-phenylpropanoic acid)

(2S)-2-phenylpropanoic acid Properties

Names and Identifiers

• (S)-2-Phenylpropanoic acid
• S-(+)-2-Phenylpropionic acid
• (S)-(+)-2-Phenylpropionic Acid
• (2S)-2-phenylpropanoic acid
• (S)-HTA
• (S)-(+)-Hydratropic Acid
• (S)-hydratropic acid
• (S)-alpha-Methylbenzeneacetic acid
• (S)-2-phenylpropionic acid
• (S)-2-Phenyl-propionic acid
• (+)-Hydratropasaeure
• (+)-hydratropic acid
• YPGCWEMNNLXISK-ZETCQYMHSA-N
• 988109NFBC
• (2~{S})-2-phenylpropanoic acid
• (S)-2-phenylpropanic acid
• Hydratropic acid #
• 9RW
• Benzeneacetic
• Benzeneacetic acid, .alpha.-methyl-, (S)-
• EN300-67238
• HYDRATROPIC ACID, (S)-(+)-
• MFCD00063139
• (+)-(S)-HYDRATROPIC ACID
• (S)-(+)-Hydratropic acid, (S)-HTA
• Benzeneacetic acid, alpha-methyl-, (S)-
• (.ALPHA.S)-.ALPHA.-METHYLBENZENEACETIC ACID
• (+)-.ALPHA.-PHENYLPROPIONIC ACID
• SCHEMBL68873
• DS-14082
• AC-6587
• (S)-2-phenyl propionic acid
• BP-12969
• UNII-988109NFBC
• AKOS015840407
• (+)-2-phenylpropionic acid
• (S)-(+)-2-Phenylpropionic acid, 97%
• AMY4109
• (+)-(S)-2-PHENYLPROPIONIC ACID
• D-PPA
• 2-PHENYLPROPIONIC ACID, (+)-
• CS-W002293
• P1220
• Q27121254
• CHEBI:48527
• 7782-24-3
• (s)-(+)-2-phenyl-propionic acid
• (+)-2-PHENYLPROPANOIC ACID
• DB-005027
• +Expand

• MDL： MFCD00063139
• InChIKey： YPGCWEMNNLXISK-ZETCQYMHSA-N
• Inchi： 1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/t7-/m0/s1
• SMILES： O([H])C([C@@]([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 2044507

Computed Properties

• Exact Mass: 150.06808g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.06808g/mol
• Monoisotopic Mass: 150.06808g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.87470
• PSA: 37.30000
• Refractive Index: n20/D 1.522(lit.)
• Boiling Point: 115 °C/1 mmHg(lit.)
• Melting Point: 29-30 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Specific Rotation: 75 º (c=3,CHCl3)
• Optical Activity: [α]20/D +72°, c = 1.6 in chloroform
• Density: 1.1 g/mL at 25 °C(lit.)

(2S)-2-phenylpropanoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 36/37/38-43
• Signal Word：Warning
• FLUKA BRAND F CODES：10

(2S)-2-phenylpropanoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%